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Compound of Interest

Compound Name: Barium phenolsulfonate

Cat. No.: B15350539

Barium p-Phenolsulfonate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Barium p-phenolsulfonate (also known as barium bis(4-hydroxybenzenesulfonate)) is an
organometallic compound with the chemical formula C12H10BaOsS2. While its parent
compound, p-phenolsulfonic acid, has various industrial applications, detailed scientific
literature and comprehensive data specifically for the barium salt are limited. This technical
guide provides a summary of the currently available physical and chemical properties of Barium
p-phenolsulfonate, outlines a general experimental approach for its synthesis based on related
compounds, and discusses its known safety information. It is important to note that extensive
experimental data, particularly regarding its biological activity and applications in drug
development, are not readily available in published literature.

Chemical and Physical Properties

Barium p-phenolsulfonate is described as a monohydrate powder.[1] It is known to be
poisonous and can cause skin irritation.[1] The compound is soluble in water and slightly
soluble in alcohol.[1]

A summary of the available quantitative data is presented in the table below. It is critical to note
the significant gaps in the publicly available data for many key physical properties.
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Property Value Source

Molecular Formula C12H10Ba0sS:2 [2]

Molecular Weight 483.66 g/mol [1][2]

CAS Number 1300-37-4 [2]

Appearance Monohydrate powder [1]

Solubility SqubIe.in water, slightly o
soluble in alcohol

Melting Point Data not available

Boiling Point Data not available

Density Data not available

Decomposition Temperature Data not available

Synthesis and Experimental Protocols

A specific, detailed experimental protocol for the synthesis of Barium p-phenolsulfonate is not
readily available in the reviewed scientific literature. However, a general approach can be
inferred from the synthesis of other barium sulfonate salts. The synthesis would likely involve
the reaction of p-phenolsulfonic acid with a suitable barium salt, such as barium chloride or
barium hydroxide, in an aqueous solution.

General Experimental Workflow for Synthesis
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Product Isolation & Purification

Barium Salt Solution
(e.g., BaClz or Ba(OH)2)

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://m.chemicalbook.com/ProdSupplierGWCB7242326_EN.htm
https://www.drugfuture.com/chemdata/p-phenolsulfonic-acid.html
https://m.chemicalbook.com/ProdSupplierGWCB7242326_EN.htm
https://m.chemicalbook.com/ProdSupplierGWCB7242326_EN.htm
https://www.drugfuture.com/chemdata/p-phenolsulfonic-acid.html
https://www.drugfuture.com/chemdata/p-phenolsulfonic-acid.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15350539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: General workflow for the synthesis of Barium p-phenolsulfonate.

Methodology

o Dissolution of Reactants: Prepare separate aqueous solutions of p-phenolsulfonic acid and a
stoichiometric amount of a soluble barium salt (e.g., barium chloride or barium hydroxide).

e Reaction: Slowly add the barium salt solution to the p-phenolsulfonic acid solution with
constant stirring. The formation of a precipitate, Barium p-phenolsulfonate, may be observed.
The reaction should be carried out at a controlled temperature.

« |solation: The resulting precipitate is collected by filtration.

 Purification: The collected solid should be washed with distilled water to remove any
unreacted starting materials and soluble byproducts.

e Drying: The purified product is then dried under vacuum to remove residual water.

Note: This is a generalized protocol. Optimization of reaction conditions, including
concentration, temperature, and reaction time, would be necessary to achieve a high yield and
purity of the final product.

Biological Activity and Signaling Pathways

There is no information available in the public domain regarding the biological activities of
Barium p-phenolsulfonate or its involvement in any specific signaling pathways. The
toxicological profile is limited to the general classification of being poisonous and a skin irritant.
[1] The toxicity is likely associated with the presence of the barium ion.

Applications in Drug Development

Currently, there are no known applications of Barium p-phenolsulfonate in drug development or
as a pharmaceutical ingredient. Its use is cited as an intermediate in the manufacturing of
dyestuffs.[1]
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Handling and Safety

o Safety Precautions: Due to its poisonous and irritant nature, Barium p-phenolsulfonate
should be handled with appropriate personal protective equipment (PPE), including gloves,
safety goggles, and a lab coat. Work should be conducted in a well-ventilated area or a fume
hood.

o Storage: Store in a cool, dry place away from incompatible materials. Keep the container
tightly sealed.

Conclusion

Barium p-phenolsulfonate is a compound for which there is a notable lack of comprehensive
scientific data. While its basic chemical identity is established, critical physical properties,
detailed synthetic procedures, and, most importantly for the target audience, its biological
effects and potential therapeutic applications remain uncharacterized in the available literature.
Further research is required to elucidate these properties and to determine if this compound
holds any potential for use in drug development or other scientific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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